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Compound of Interest

Compound Name: L-644698

Cat. No.: B15570149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of L-644698, a potent and selective prostaglandin D2 (PGD2) receptor (hDP)

agonist. Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility

of experimental results.

Compound Information
A comprehensive understanding of the compound's properties is essential before preparing

stock solutions. The key specifications for L-644698 are summarized in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15570149?utm_src=pdf-interest
https://www.benchchem.com/product/b15570149?utm_src=pdf-body
https://www.benchchem.com/product/b15570149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Compound Name L-644698
MedKoo Biosciences,

MedchemExpress

IUPAC Name

4-[3-[3-(3-hydroxyoctyl)-4-oxo-

1,3-thiazolidin-2-

yl]propyl]benzoic acid

MedKoo Biosciences

CAS Number 72313-41-8 MedKoo Biosciences

Molecular Formula C21H31NO4S MedKoo Biosciences

Molecular Weight 393.54 g/mol MedKoo Biosciences[1]

Appearance Solid powder MedKoo Biosciences[1]

Purity >98% (batch-specific) MedKoo Biosciences[1]

Solubility Soluble in DMSO MedKoo Biosciences[1]

Mechanism of Action

Potent and selective human

recombinant prostaglandin D2

(PGD2) receptor (hDP)

agonist.

MedchemExpress[2]

Experimental Protocols
Preparation of a 10 mM L-644698 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of L-644698 in Dimethyl

Sulfoxide (DMSO).

Materials and Equipment:

L-644698 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Analytical balance
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Spatula

Weighing paper or boat

Microcentrifuge tubes or amber vials with screw caps

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of L-644698:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 393.54 g/mol x 1000 mg/g = 3.9354 mg

Weighing the Compound:

Place a clean weighing boat on the analytical balance and tare it to zero.

Carefully weigh out approximately 3.94 mg of L-644698. Record the exact mass.

Solubilization:

Transfer the weighed L-644698 powder into a sterile microcentrifuge tube or amber vial.

Using a calibrated pipette, add the calculated volume of DMSO to the tube. For an exact

mass of 3.94 mg, the required volume of DMSO is 1 mL.

Dissolution:

Securely cap the tube and vortex the solution for 1-2 minutes to facilitate dissolution.
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Visually inspect the solution to ensure that all the powder has dissolved and there are no

visible particulates.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes.

Labeling and Storage:

Clearly label the tube with the compound name (L-644698), concentration (10 mM),

solvent (DMSO), date of preparation, and the preparer's initials.

Store the stock solution at -20°C for long-term storage (months to years) or at 4°C for

short-term use (days to weeks).[1] Avoid repeated freeze-thaw cycles.

Stock Solution Dilution Calculator
To achieve a desired final concentration in your experimental medium, use the following

formula (M1V1 = M2V2):

V1 = (M2 x V2) / M1

M1 = Concentration of the stock solution (e.g., 10 mM)

V1 = Volume of the stock solution to be added

M2 = Desired final concentration in the experiment

V2 = Final volume of the experimental solution

Mandatory Visualizations
Experimental Workflow: Preparing L-644698 Stock
Solution
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Caption: Workflow for the preparation of L-644698 stock solution.
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Signaling Pathway: L-644698 Mechanism of Action

Cell Membrane

Cytoplasm

L-644698

Prostaglandin D2 Receptor (hDP)

binds & activates

Gs Protein

activates

Adenylyl Cyclase

activates

cAMP

catalyzes conversion

ATP

Protein Kinase A (PKA)

activates

Downstream Cellular Responses

phosphorylates targets leading to

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15570149?utm_src=pdf-body
https://www.benchchem.com/product/b15570149?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: L-644698 signaling pathway via the hDP receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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